Cas no 2167593-72-6 (3-(but-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea)

• Product Name: 3-(but-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea
• CAS No: 2167593-72-6
• MF: C₁₀H₂₀N₂S
• MW: 200.344201087952
• CID: 5872694
• PubChem ID: 165523817
• Update Time: 2025-11-03

3-(but-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea
• 2167593-72-6
• EN300-1274440

• Inchi： 1S/C10H20N2S/c1-6-8(4)11-10(13)12-9(5)7(2)3/h6-9H,1H2,2-5H3,(H2,11,12,13)
• InChI Key： LMJQFLLVQJTPIH-UHFFFAOYSA-N
• SMILES： S=C(NC(C=C)C)NC(C)C(C)C

Computed Properties

• Exact Mass: 200.13471982g/mol
• Monoisotopic Mass: 200.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2Ų

Additional information on 3-(but-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea

3-(But-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea: A Comprehensive Overview

3-(But-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea, also known by its CAS number 2167593-72-6, is a versatile organic compound with significant applications in various fields. This compound belongs to the class of thioureas, which are derivatives of thiocyanic acid. Thioureas are widely studied due to their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 3-(But-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea consists of a thiourea core with two distinct substituents: a butenyl group and a branched alkyl group. The presence of these substituents imparts the compound with unique physical and chemical properties. Recent studies have highlighted its potential as a building block for synthesizing bioactive molecules, particularly in drug discovery.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases significantly in polar organic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). These properties make it suitable for use in various organic synthesis reactions, including nucleophilic substitutions and condensation reactions.

The synthesis of 3-(But-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea typically involves the reaction of thiocyanate salts with appropriate amines under alkaline conditions. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods. For instance, researchers have explored the use of microwave-assisted synthesis to reduce reaction time and improve yield.

One of the most promising applications of this compound is in the field of pharmacology. Studies have shown that derivatives of thioureas, including 3-(But-3-en-2-yl)-1-(3-methylbutan-2-yl)thiourea, exhibit anti-inflammatory and antioxidant activities. These properties make them potential candidates for developing novel therapeutic agents against chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also found use in agrochemicals. Research indicates that certain derivatives can act as plant growth regulators, enhancing crop yield under stress conditions. This has led to increased interest in exploring its potential as a sustainable agricultural solution.

From a materials science perspective, 3-(But-3-en-2-y